1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine

• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol
• IUPAC Name: 1-[4-[2-(4-chlorophenoxy)acetyl]piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C20H21ClN2O3/c21-17-6-8-18(9-7-17)26-15-20(25)23-12-10-22(11-13-23)19(24)14-16-4-2-1-3-5-16/h1-9H,10-15H2
• InChI Key: XUWONGFKJGXWMM-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)CC2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine, also known as CP 94253, is a chemical compound that belongs to the class of piperazine derivatives. It is a potent and selective agonist for the 5-HT1B receptor and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 acts as a selective agonist for the 5-HT1B receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Upon binding to the receptor, 1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 activates the G protein, which in turn activates downstream signaling pathways such as the inhibition of adenylyl cyclase and the activation of potassium channels. This leads to a decrease in the release of neurotransmitters such as dopamine and glutamate, which are involved in the regulation of mood, pain, and addiction.
Biochemical and Physiological Effects:
1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of pain perception, and the modulation of reward pathways in the brain. It has been shown to decrease the release of dopamine and glutamate in the brain, which are involved in the regulation of mood and addiction. 1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 has also been shown to decrease pain sensitivity in animal models, suggesting its potential use as an analgesic.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 in lab experiments include its high selectivity for the 5-HT1B receptor, which allows for the specific activation of this receptor without affecting other serotonin receptors. This makes it a useful tool compound for studying the role of the 5-HT1B receptor in various physiological and pathological processes. The limitations of using 1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 in lab experiments include its potential off-target effects, as well as the need for careful dosing and monitoring to avoid potential toxicity.

Future Directions

There are several future directions for research on 1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253, including the development of more selective and potent agonists for the 5-HT1B receptor, the investigation of its potential therapeutic applications in migraine, depression, anxiety, and addiction, and the further elucidation of its mechanism of action and downstream signaling pathways. Additionally, the use of 1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 as a tool compound in neuroscience research may lead to a better understanding of the role of the 5-HT1B receptor in various physiological and pathological processes.

Synthesis Methods

The synthesis of 1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 involves the reaction between 4-chlorophenylacetic acid and 4-(phenylacetyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or ethyl acetate at room temperature, and the product is purified by column chromatography or recrystallization.

Scientific Research Applications

1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 has been studied for its potential therapeutic applications in various areas such as migraine, depression, anxiety, and addiction. It has been shown to have a high affinity for the 5-HT1B receptor, which is involved in the regulation of serotonin release and has been implicated in the pathophysiology of these disorders. 1-[(4-Chlorophenoxy)acetyl]-4-(phenylacetyl)piperazine 94253 has also been studied for its potential use as a tool compound in neuroscience research, as it can selectively activate the 5-HT1B receptor without affecting other serotonin receptors.